Cas no 4594-46-1 (6-chloro-9-(2-deoxypentofuranosyl)-9h-purine)

• Product Name: 6-chloro-9-(2-deoxypentofuranosyl)-9h-purine
• CAS No: 4594-46-1
• MF: C₁₀H₁₁ClN₄O₃
• MW: 270.672340631485
• CID: 930098
• PubChem ID: 54187623
• Update Time: 2025-04-19

6-chloro-9-(2-deoxypentofuranosyl)-9h-purine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-9-(2-deoxypentofuranosyl)-9h-purine
• (2R,3S,5S)-5-(6-Chloro-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
• AKOS016010312
• (2R,3S,5S)-5-(6-chloro-9H-purin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• 6-Chloro-9-(2-deoxy-I+/--D-erythro-pentofuranosyl)-9H-purine
• DTXSID601198014
• 6-Chloropurine-2'-deoxyriboside
• 4594-46-1
• AS-70905
• (2R,3S,5S)-5-(6-CHLOROPURIN-9-YL)-2-(HYDROXYMETHYL)OXOLAN-3-OL
• 4594-45-0
• 9H-Purine, 6-chloro-9-(2-deoxy-b-D-erythro-pentofuranosyl)-

• MDL： MFCD18642561
• Inchi： 1S/C10H11ClN4O3/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(17)6(2-16)18-7/h3-7,16-17H,1-2H2/t5-,6+,7-/m0/s1
• InChI Key： PGEULCIODBNODW-XVMARJQXSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)[C@@H]1C[C@@H]([C@@H](CO)O1)O

Computed Properties

• Exact Mass: 270.05200
• Monoisotopic Mass: 270.051968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.3

Experimental Properties

• Density: 1.88g/cm3
• Boiling Point: 568°C at 760 mmHg
• Flash Point: 297.3°C
• Refractive Index: 1.808
• PSA: 93.29000
• LogP: 0.12040